ethyl 1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylate

• Molecular Formula: C13H11F3N2O3
• Molecular Weight: 300.23 g/mol
• IUPAC Name: ethyl 1-[4-(trifluoromethoxy)phenyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C13H11F3N2O3/c1-2-20-12(19)9-7-17-18(8-9)10-3-5-11(6-4-10)21-13(14,15)16/h3-8H,2H2,1H3
• InChI Key: YYIXIHDJQDVVCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(N=C1)C2=CC=C(C=C2)OC(F)(F)F

Description

Ethyl 1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C13H11F3N2O3 and its molecular weight is 300.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of ethyl 4-pyrazolecarboxylate (500 mg), 4-(trifluoromethoxy)iodobenzene (1.00 g), trans-1,2-bis(methylamino)cyclohexane (100 mg), copper iodide (70 mg) and cesium carbonate (1.7 g) in dioxane (5.0 mL) was stirred while heating at 100° C. for 5 hr. The reaction mixture was filtered through Celite and the solvent was then distilled off under reduced pressure. The resulting residue was purified by column chromatography (silica gel cartridge, hexane:ethyl acetate=98:2-80:20) to afford ethyl 1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylate (100 mg).

Synthesis routes and methods II

Procedure details

A solution of aminopyrazole 115 (1.850 g, 5.87 mmol) and isoamyl nitrite (0.83 mL, 6.18 mmol) in THF (20 mL) was refluxed for 14 h, then further isoamyl nitrite (0.83 mL, 6.18 mmol) was added and the solution was refluxed for 6 h. The solvent was removed under reduced pressure to give a solid, which was recrystallised (EtOH) to give ethyl 1-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylate (116) (1.527 g, 87%) as white flakes: mp 114-116° C.; 1H NMR (CDCl3) δ 8.38 (d, J=0.5 Hz, 1H), 8.10 (s, 1H), 7.74 (d, J=9.1 Hz, 2H), 7.34 (d, J=9.1 Hz, 2H), 4.35 (q, J=7.1 Hz, 2H), 1.38 (t, J=7.1 Hz, 3H). APCI MS m/z 301 [M+H]+.